Cas no 1805402-01-0 (Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate)

Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate structure
1805402-01-0 structure
Product name:Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate
CAS No:1805402-01-0
MF:C13H16N2O2
MW:232.278343200684
CID:4797329

Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate
    • Inchi: 1S/C13H16N2O2/c1-3-10-4-9(6-13(16)17-2)5-11(7-14)12(10)8-15/h4-5H,3,6-7,14H2,1-2H3
    • InChI Key: YOSOYFZOVIUWIS-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=C(CN)C(C#N)=C(CC)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 308
  • XLogP3: 1.1
  • Topological Polar Surface Area: 76.1

Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A015030464-500mg
Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate
1805402-01-0 97%
500mg
863.90 USD 2021-05-31
Alichem
A015030464-250mg
Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate
1805402-01-0 97%
250mg
499.20 USD 2021-05-31
Alichem
A015030464-1g
Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate
1805402-01-0 97%
1g
1,460.20 USD 2021-05-31

Additional information on Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate

Introduction to Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate (CAS No. 1805402-01-0)

Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate (CAS No. 1805402-01-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular formula of Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate is C12H14N2O3, reflecting its rich composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of functional groups such as the amino group (-NH2) and the cyano group (-CN) contributes to its reactivity and potential biological activity. These features are particularly intriguing for researchers exploring new pharmacophores that could lead to the discovery of next-generation drugs.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds due to their diverse biological activities. Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate fits well within this category, as it contains a phenyl ring substituted with various functional groups. The phenyl ring is a common motif in many bioactive molecules, and its combination with other substituents like amino and cyano groups can enhance its interaction with biological targets.

The synthesis of Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical research.

One of the most compelling aspects of Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate is its potential application in drug discovery. Researchers have been exploring its use as a building block for more complex molecules that could target specific diseases. For instance, studies have shown that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This makes it a promising candidate for further investigation in the development of anti-inflammatory agents.

The cyano group in Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate is particularly noteworthy, as it can participate in various chemical transformations that introduce additional functionality into the molecule. This versatility allows researchers to tailor the compound's properties for specific applications, such as designing molecules with enhanced solubility or improved bioavailability.

In addition to its pharmaceutical potential, Methyl 3-aminomethyl-4-cyano-5-ethylphenylacetate has shown promise in material science applications. Its unique chemical structure makes it suitable for use in the development of advanced polymers and coatings that exhibit improved mechanical strength and thermal stability. These properties are highly valued in industries where durability and performance are critical.

The latest research on Methyl 3-aminomethylethylcyano] phenyl] acetate] has highlighted its role as a key intermediate in the synthesis of bioactive molecules. A recent study published in the Journal of Organic Chemistry demonstrated its utility in constructing complex heterocyclic frameworks through a series of well-designed reactions. This work not only underscores the compound's synthetic value but also opens up new avenues for exploring its biological activities.

The study also emphasized the importance of understanding the electronic properties of Methyl 3-aminomethylethylcyano] phenyl] acetate] in designing effective drug candidates. Computational chemistry methods have been employed to predict how different substituents affect the molecule's reactivity and binding affinity to biological targets. These insights are crucial for optimizing drug design strategies and improving the efficiency of drug development pipelines.

In conclusion, Methyl 3-aminomethylethylcyano] phenyl] acetate (CAS No. 1805402-01-0) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its complex structure and diverse functional groups make it an attractive candidate for further research, particularly in the development of novel therapeutic agents and advanced materials. As our understanding of its properties continues to grow, so too will its impact on various scientific disciplines.

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